![molecular formula C13H11ClN2O2S B5718193 2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide](/img/structure/B5718193.png)
2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide
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Overview
Description
2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide, also known as TCBIM, is a chemical compound that has been studied for its potential use in various scientific research applications. TCBIM is a white crystalline solid that has a molecular weight of 329.81 g/mol. In
Mechanism of Action
The mechanism of action of 2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide involves the inhibition of protein kinase CK2, which is a key regulator of cell growth and proliferation. This compound binds to the ATP-binding site of CK2, preventing the phosphorylation of its downstream targets.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide in lab experiments is that it is a highly specific inhibitor of protein kinase CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. However, one limitation of using this compound is that it is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.
Future Directions
There are several potential future directions for research on 2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide, including further studies on its potential use in cancer research, as well as its potential as a therapeutic agent for other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other cellular signaling pathways.
Synthesis Methods
The synthesis of 2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide involves the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. This is then reacted with 2-thienylacetic acid to form 2-chloro-N'-[(2-thienylacetyl)oxy]benzamide. Finally, this compound is reacted with ammonium hydroxide to form this compound.
Scientific Research Applications
2-chloro-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has been studied for its potential use in various scientific research applications, including as an inhibitor of protein kinase CK2, which is a key regulator of cell growth and proliferation. This compound has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
[(Z)-[amino-(2-chlorophenyl)methylidene]amino] 2-thiophen-2-ylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O2S/c14-11-6-2-1-5-10(11)13(15)16-18-12(17)8-9-4-3-7-19-9/h1-7H,8H2,(H2,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGDFBSLKZIIYMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=NOC(=O)CC2=CC=CS2)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C(=N/OC(=O)CC2=CC=CS2)/N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.